Cas no 1785543-41-0 (5-Bromo-4-fluoro-2-hydroxybenzenesulfonyl chloride)

• Product Name: 5-Bromo-4-fluoro-2-hydroxybenzenesulfonyl chloride
• CAS No: 1785543-41-0
• MF: C₆H₃BrClFO₃S
• MW: 289.506622552872
• CID: 4976172
• Update Time: 2025-05-21

5-Bromo-4-fluoro-2-hydroxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-fluoro-2-hydroxybenzenesulfonyl chloride

• Inchi： 1S/C6H3BrClFO3S/c7-3-1-6(13(8,11)12)5(10)2-4(3)9/h1-2,10H
• InChI Key： CDWXEEHFGSORSV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)S(=O)(=O)Cl)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 278
• XLogP3: 2.9
• Topological Polar Surface Area: 62.8

Additional information on 5-Bromo-4-fluoro-2-hydroxybenzenesulfonyl chloride

5-Bromo-4-fluoro-2-hydroxybenzenesulfonyl chloride (CAS 1785543-41-0): A Versatile Sulfonylating Reagent for Modern Organic Synthesis

In the realm of specialty chemicals and pharmaceutical intermediates, 5-Bromo-4-fluoro-2-hydroxybenzenesulfonyl chloride (CAS 1785543-41-0) has emerged as a valuable building block for synthetic chemists. This sulfonyl chloride derivative combines multiple functional groups - a bromo substituent, fluoro atom, and hydroxy group - making it particularly useful for constructing complex molecular architectures.

The compound's molecular structure features a benzene ring substituted with three strategically positioned functional groups. The presence of both electron-withdrawing (bromo and fluoro) and electron-donating (hydroxy) groups creates unique electronic properties that influence its reactivity. This balance makes 5-Bromo-4-fluoro-2-hydroxybenzenesulfonyl chloride particularly valuable in nucleophilic substitution reactions and cross-coupling reactions, which are fundamental transformations in modern drug discovery.

Recent trends in medicinal chemistry have shown growing interest in fluorinated compounds due to their enhanced metabolic stability and membrane permeability. The incorporation of both bromine and fluorine in 5-Bromo-4-fluoro-2-hydroxybenzenesulfonyl chloride makes it especially attractive for developing PET imaging agents and targeted therapeutics. Researchers frequently search for "fluorinated sulfonyl chlorides in drug design" and "bromo-fluoro aromatic compounds for medicinal applications", highlighting the relevance of this compound in current pharmaceutical research.

From a synthetic chemistry perspective, the sulfonyl chloride group serves as an excellent electrophilic center for forming sulfonamides, sulfonate esters, and other sulfur-containing derivatives. The compound's ortho-hydroxy group offers additional possibilities for chelation-assisted reactions and intramolecular hydrogen bonding, which can influence both reactivity and the three-dimensional structure of resulting products. These features make it valuable for creating molecular scaffolds with precise spatial arrangements.

The material science community has also shown interest in derivatives of 5-Bromo-4-fluoro-2-hydroxybenzenesulfonyl chloride for developing advanced polymers and functional materials. The combination of halogen atoms and sulfonyl functionality can impart unique properties to polymeric materials, including enhanced thermal stability and specific optical characteristics. Recent searches for "halogenated aromatic sulfonyl compounds for materials" reflect this growing application area.

In agrochemical research, structurally similar compounds have demonstrated activity as herbicide intermediates and pesticide precursors. While 5-Bromo-4-fluoro-2-hydroxybenzenesulfonyl chloride itself may not be biologically active, its derivatives are being explored for their potential in crop protection formulations. The presence of both bromine and fluorine can significantly influence the biological activity and environmental persistence of such compounds.

From a commercial availability standpoint, 5-Bromo-4-fluoro-2-hydroxybenzenesulfonyl chloride is typically supplied as a high-purity solid by specialty chemical manufacturers. Proper storage conditions (typically under inert atmosphere at low temperatures) are essential to maintain its stability. The compound's shelf life and handling procedures are common concerns among researchers, as evidenced by frequent searches for "stability of aromatic sulfonyl chlorides" and "handling bromo-fluoro benzene derivatives".

The analytical characterization of 5-Bromo-4-fluoro-2-hydroxybenzenesulfonyl chloride typically involves a combination of spectroscopic techniques including NMR (both ¹H and ¹³C), mass spectrometry, and IR spectroscopy. The distinctive chemical shifts of the aromatic protons and carbons, along with characteristic vibrational modes of the sulfonyl chloride group, provide clear identification markers. These analytical aspects are particularly important for quality control in pharmaceutical manufacturing applications.

Looking toward future applications, researchers are exploring the potential of 5-Bromo-4-fluoro-2-hydroxybenzenesulfonyl chloride in click chemistry and bioconjugation strategies. The compound's ability to serve as a versatile linker between different molecular entities makes it attractive for developing targeted drug delivery systems and diagnostic probes. This aligns with current trends in "multifunctional chemical linkers in drug development" and "aromatic sulfonyl compounds for bioconjugation".

In conclusion, 5-Bromo-4-fluoro-2-hydroxybenzenesulfonyl chloride (CAS 1785543-41-0) represents a sophisticated synthetic intermediate with broad potential across multiple scientific disciplines. Its unique combination of halogen substituents and reactive sulfonyl group continues to inspire innovative applications in pharmaceutical development, material science, and chemical biology. As research into multifunctional aromatic compounds advances, the importance of such carefully designed building blocks will undoubtedly grow.